N-[(1-ethyl-1H-imidazol-2-yl)methyl]-2-(methylthio)-4-pyrimidinamine

• IUPAC Name: N-[(1-ethylimidazol-2-yl)methyl]-2-methylsulfanylpyrimidin-4-amine
• InChI: InChI=1S/C11H15N5S/c1-3-16-7-6-12-10(16)8-14-9-4-5-13-11(15-9)17-2/h4-7H,3,8H2,1-2H3,(H,13,14,15)
• InChI Key: CMJSEGZTGZMBNF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1CNC2=NC(=NC=C2)SC
• Molecular Formula: C11H15N5S
• Molecular Weight: 249.34 g/mol

Description

N-[(1-ethyl-1H-imidazol-2-yl)methyl]-2-(methylthio)-4-pyrimidinamine, also known as EIMAFYN, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EIMAFYN belongs to the class of imidazole-based compounds and has been shown to exhibit potent biological activities.

Mechanism of Action

The mechanism of action of N-[(1-ethyl-1H-imidazol-2-yl)methyl]-2-(methylthio)-4-pyrimidinamine is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer cell growth and inflammation. N-[(1-ethyl-1H-imidazol-2-yl)methyl]-2-(methylthio)-4-pyrimidinamine has been shown to inhibit the activity of certain protein kinases, which are involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
N-[(1-ethyl-1H-imidazol-2-yl)methyl]-2-(methylthio)-4-pyrimidinamine has been shown to exhibit potent biochemical and physiological effects. In vitro studies have shown that N-[(1-ethyl-1H-imidazol-2-yl)methyl]-2-(methylthio)-4-pyrimidinamine inhibits the growth of various cancer cell lines, including breast, colon, and lung cancer cells. N-[(1-ethyl-1H-imidazol-2-yl)methyl]-2-(methylthio)-4-pyrimidinamine has also been shown to possess anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(1-ethyl-1H-imidazol-2-yl)methyl]-2-(methylthio)-4-pyrimidinamine is its potent biological activity, which makes it a potential candidate for the development of novel therapeutics. However, the synthesis of N-[(1-ethyl-1H-imidazol-2-yl)methyl]-2-(methylthio)-4-pyrimidinamine is complex and involves several chemical intermediates, which may limit its use in large-scale production. Additionally, further studies are needed to fully understand the safety and efficacy of N-[(1-ethyl-1H-imidazol-2-yl)methyl]-2-(methylthio)-4-pyrimidinamine in vivo.

Future Directions

There are several future directions for the study of N-[(1-ethyl-1H-imidazol-2-yl)methyl]-2-(methylthio)-4-pyrimidinamine. One potential direction is the development of novel therapeutics based on the structure of N-[(1-ethyl-1H-imidazol-2-yl)methyl]-2-(methylthio)-4-pyrimidinamine. Additionally, further studies are needed to fully understand the mechanism of action of N-[(1-ethyl-1H-imidazol-2-yl)methyl]-2-(methylthio)-4-pyrimidinamine and its potential applications in the treatment of cancer and inflammatory diseases. Finally, the development of more efficient synthesis methods for N-[(1-ethyl-1H-imidazol-2-yl)methyl]-2-(methylthio)-4-pyrimidinamine may facilitate its use in large-scale production.

Synthesis Methods

N-[(1-ethyl-1H-imidazol-2-yl)methyl]-2-(methylthio)-4-pyrimidinamine can be synthesized through a multi-step process that involves the reaction of several chemical intermediates. The synthesis of N-[(1-ethyl-1H-imidazol-2-yl)methyl]-2-(methylthio)-4-pyrimidinamine typically involves the reaction of 2-chloro-4-(methylthio)pyrimidine with 1-ethyl-2-(imidazol-2-yl)ethylamine in the presence of a base. The resulting intermediate is then subjected to further reactions to yield the final product.

Scientific Research Applications

N-[(1-ethyl-1H-imidazol-2-yl)methyl]-2-(methylthio)-4-pyrimidinamine has been extensively studied for its potential therapeutic applications. Several studies have shown that N-[(1-ethyl-1H-imidazol-2-yl)methyl]-2-(methylthio)-4-pyrimidinamine exhibits potent antitumor activity against various cancer cell lines. N-[(1-ethyl-1H-imidazol-2-yl)methyl]-2-(methylthio)-4-pyrimidinamine has also been shown to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.